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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloro-2-fluoroethane

Cat. No.: B13416165 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

1,1,2,2-tetrachloro-1-fluoroethane, commonly known as HCFC-121a. This substance, with the

chemical formula C₂HCl₄F, is a hydrochlorofluorocarbon (HCFC) that has been of interest in

various industrial applications.[1][2] This document is intended for researchers, scientists, and

professionals in drug development who require a thorough understanding of the

physicochemical characteristics of halogenated hydrocarbons.

Core Thermodynamic Properties
A comprehensive and critically evaluated collection of thermophysical property data for HCFC-

121a is available through the National Institute of Standards and Technology (NIST) / TRC Web

Thermo Tables (WTT).[3] These tables provide data generated through dynamic data analysis

and represent the most reliable source for the thermodynamic properties of this compound.[3]

While direct access to the complete dataset requires a subscription, the availability of such data

is crucial for any in-depth research or modeling.[1][3]

The following tables summarize the types of quantitative data available for HCFC-121a, which

are essential for understanding its behavior under various thermodynamic conditions.
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Property Symbol Value/Availability

Chemical Formula - C₂HCl₄F[1]

Molecular Weight MW 185.840 g/mol [1]

CAS Registry Number - 354-14-3[1]

Normal Boiling Point Tb 389.7 K[1]

Critical Temperature Tc

Critically evaluated data

available from NIST/TRC

WTT[3]

Critical Pressure Pc

Critically evaluated data

available from NIST/TRC

WTT[3]

Critical Density ρc

Critically evaluated data

available from NIST/TRC

WTT[3]

Temperature and Pressure Dependent Properties
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Property Conditions Data Availability

Vapor Pressure
As a function of Temperature

(190 K to 614 K)

Critically evaluated data

available from NIST/TRC

WTT[3]

Density (Liquid)

In equilibrium with Gas, as a

function of Temperature (190 K

to 614 K)

Critically evaluated data

available from NIST/TRC

WTT[3]

Density (Gas)

As a function of Temperature

(249.032 K to 602.014 K) and

Pressure (0.0006 kPa to

620.612 kPa)

Critically evaluated data

available from NIST/TRC

WTT[3]

Enthalpy of Vaporization
As a function of Temperature

(255 K to 614 K)

Critically evaluated data

available from NIST/TRC

WTT[3]

Heat Capacity (Liquid)

At saturation pressure, as a

function of Temperature (250 K

to 600 K)

Critically evaluated data

available from NIST/TRC

WTT[3]

Heat Capacity (Ideal Gas)

At constant pressure, as a

function of Temperature (50 K

to 1500 K)

Critically evaluated data

available from NIST/TRC

WTT[3]

Enthalpy (Liquid & Ideal Gas) As a function of Temperature

Critically evaluated data

available from NIST/TRC

WTT[3]

Entropy (Liquid & Ideal Gas)
As a function of Temperature

and Pressure

Critically evaluated data

available from NIST/TRC

WTT[3]

Experimental Protocols for Thermodynamic
Property Measurement
The determination of the thermodynamic properties of refrigerants like HCFC-121a involves a

suite of precise experimental techniques. The following sections detail the methodologies for
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key experiments.

Calorimetry for Enthalpy and Heat Capacity
Measurement
Calorimetry is a fundamental experimental technique used to measure heat changes in a

system, which is essential for determining properties like enthalpy of vaporization and specific

heat capacity.

Protocol for Differential Scanning Calorimetry (DSC):

Sample Preparation: A precisely weighed sample of liquid HCFC-121a is hermetically sealed

in a sample pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, including heating and cooling

ramps and isothermal segments.

Measurement: As the temperature of the cell is changed, the differential heat flow to the

sample and reference pans is measured.

Data Analysis:

Heat Capacity: The difference in heat flow required to change the temperature of the

sample and the reference is used to calculate the specific heat capacity of the HCFC-121a

at different temperatures.

Enthalpy of Vaporization: During the boiling of the liquid, a large endothermic peak is

observed. The area under this peak is integrated to determine the enthalpy of

vaporization.
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Sample Preparation DSC Measurement

Data Analysis
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Workflow for Calorimetric Measurement of Thermodynamic Properties.

Vapor Pressure Measurement
The relationship between the temperature and the pressure at which a substance boils is a

critical thermodynamic property.

Protocol for Static Vapor Pressure Measurement:

Apparatus: A thermostatically controlled vessel equipped with a pressure transducer and a

temperature sensor is used.

Sample Introduction: A degassed sample of HCFC-121a is introduced into the evacuated

vessel.

Equilibrium: The vessel is maintained at a constant temperature until the pressure reading

stabilizes, indicating that vapor-liquid equilibrium has been reached.

Data Collection: The temperature and pressure are recorded.

Temperature Variation: The temperature of the vessel is incrementally changed, and the

corresponding equilibrium vapor pressure is measured at each new temperature.
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Experimental Workflow for Vapor Pressure Measurement.

Density Measurement
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The density of both the liquid and vapor phases of HCFC-121a is crucial for many engineering

calculations.

Protocol for Vibrating Tube Densitometer:

Calibration: The instrument is calibrated using fluids of known density, such as dry air and

distilled water, at various temperatures and pressures.

Sample Injection: A sample of HCFC-121a is injected into the oscillating U-tube of the

densitometer.

Measurement: The instrument measures the period of oscillation of the U-tube containing the

sample. This period is directly related to the density of the fluid.

Temperature and Pressure Control: The temperature and pressure of the sample within the

U-tube are precisely controlled and recorded.

Data Acquisition: Density measurements are taken across a range of temperatures and

pressures to characterize the fluid's behavior.

Calibrate with
Known Fluids

Inject HCFC-121a
Sample Control T and P Measure Oscillation

Period Calculate Density

Click to download full resolution via product page

Workflow for Density Measurement using a Vibrating Tube Densitometer.

Conclusion
This technical guide has summarized the key thermodynamic properties of HCFC-121a and

detailed the experimental protocols for their determination. The availability of critically

evaluated data from the NIST/TRC Web Thermo Tables provides a solid foundation for any

scientific or engineering work involving this compound. The experimental workflows presented

herein offer a practical guide for the measurement of these essential properties. For

professionals in research and development, a thorough understanding of these thermodynamic

characteristics is indispensable for accurate modeling, process design, and safety analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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